
Personal protective equipment for handling 2,3-
Dichlorotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichlorotoluene

Cat. No.: B105489 Get Quote

Comprehensive Safety and Handling Guide: 2,3-
Dichlorotoluene
This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 2,3-Dichlorotoluene in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and compliant use of this

chemical.

Hazard Summary
2,3-Dichlorotoluene is a combustible liquid that poses several health and environmental risks.

It is classified as causing skin irritation and serious eye irritation. Inhalation may cause

respiratory tract irritation and can be harmful. The substance is also toxic to aquatic life with

long-lasting effects. Vapors are heavier than air and may form explosive mixtures, traveling to

an ignition source and flashing back.

Key Hazards:

Flammability: Combustible liquid.

Health: Causes skin and serious eye irritation; may cause respiratory irritation. Harmful if

inhaled.

Environmental: Toxic to aquatic life with long-lasting effects.
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Quantitative Data Summary
The physical and chemical properties of 2,3-Dichlorotoluene are summarized below.

Property Value

Molecular Formula C₇H₆Cl₂

Molecular Weight 161.03 g/mol

Appearance Clear Liquid

Melting Point 6 °C / 42.8 °F

Boiling Point 207 - 208 °C / 404.6 - 406.4 °F (@ 760 mmHg)

Flash Point 83 °C / 181.4 °F (closed cup)

Specific Gravity 1.220 - 1.228 g/mL at 25 °C

Vapor Density 5.6 (Air = 1)

UN Number (DOT) 2238

Personal Protective Equipment (PPE)
Adequate PPE is mandatory to prevent exposure. The following table outlines the required

equipment for handling 2,3-Dichlorotoluene.
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Body Part Required PPE
Standards &
Specifications

Eyes/Face
Chemical Safety Goggles,

Face Shield

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

is required where splashing is

a risk.

Skin
Chemical-Resistant Gloves,

Lab Coat, Protective Clothing

Wear appropriate protective

gloves and clothing to prevent

all skin exposure.

Respiratory
NIOSH/EN 149 Approved

Respirator

Required when working in

poorly ventilated areas, in case

of aerosol formation, or when

exposure limits may be

exceeded. Use a respirator

with a suitable filter (e.g., Type

ABEK per EN14387).

Operational Plan: Step-by-Step Handling Protocol
Follow these procedures to ensure the safe handling of 2,3-Dichlorotoluene from preparation

to cleanup.

Preparation and Precautionary Measures
Ventilation: Always handle 2,3-Dichlorotoluene in a well-ventilated area, preferably within a

chemical fume hood.

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot

surfaces. Use non-sparking tools and take precautionary measures against static discharge.

Emergency Equipment: Confirm that an eyewash station and safety shower are in close

proximity and operational. Have appropriate fire extinguishing media (dry chemical, CO₂, or

alcohol-resistant foam) available.
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Don PPE: Put on all required personal protective equipment as specified in the table above

before handling the chemical.

Handling the Chemical
Container Handling: Keep the container tightly closed when not in use. If transferring, do so

carefully to avoid splashing or generating mist/vapor.

Avoid Contact: Do not allow the chemical to come into contact with skin or eyes. Avoid

breathing vapors or mist.

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.

Post-Handling and Cleanup
Decontamination: Remove contaminated clothing immediately and wash it before reuse.

Work Area: Clean the work surface thoroughly after completion of the task.

Glove Removal: Use the proper technique to remove gloves without touching the outer

surface to avoid skin contact.

Hand Washing: Wash hands again after removing all PPE.

Emergency and First Aid Procedures
Immediate action is critical in case of exposure or a spill.
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Incident First Aid / Emergency Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Get medical aid. Immediately flush skin with

plenty of soap and water for at least 15 minutes

while removing contaminated clothing and

shoes. Wash clothing before reuse.

Inhalation

Remove the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, perform artificial respiration (DO NOT

use mouth-to-mouth). Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.

Accidental Spill

1. Evacuate non-essential personnel and ensure

adequate ventilation. 2. Remove all sources of

ignition. 3. Contain the spill by soaking it up with

an inert absorbent material (e.g., sand, earth,

silica gel). 4. Collect the absorbed material

using spark-proof tools and place it into a

To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

